Cas no 955735-77-0 (2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide)
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
- 2-naphthalen-1-yl-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)acetamide
- 2-(naphthalen-1-yl)-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
- F2416-0230
- AKOS024647014
- 955735-77-0
-
- Inchi: 1S/C24H24N2O2/c1-2-24(28)26-13-12-17-10-11-21(14-20(17)16-26)25-23(27)15-19-8-5-7-18-6-3-4-9-22(18)19/h3-11,14H,2,12-13,15-16H2,1H3,(H,25,27)
- InChI Key: HVFMABSIMUDYFN-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCN(C(=O)CC)C2)(=O)CC1=C2C(C=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 372.183778013g/mol
- Monoisotopic Mass: 372.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 49.4Ų
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2416-0230-2μmol |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-5μmol |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-10μmol |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-20μmol |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-1mg |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-2mg |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-3mg |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-4mg |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-5mg |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2416-0230-10mg |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide |
955735-77-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide: A Comprehensive Overview
2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide, also known by its CAS number 955735-77-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene ring and a tetrahydroisoquinoline moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The synthesis of 2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide typically involves multi-step reactions, often starting from readily available starting materials such as naphthalene derivatives and tetrahydroisoquinoline precursors. The synthesis process can be optimized to achieve high yields and purity, which are crucial for subsequent biological evaluations.
Recent studies have highlighted the potential of 2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The naphthalene ring and the tetrahydroisoquinoline moiety are believed to play key roles in modulating inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory effects, 2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival, such as protein kinases and transcription factors.
The pharmacokinetic properties of 2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide have been studied to ensure its suitability for clinical applications. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential for effective drug delivery.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and support further clinical development.
The potential applications of 2-(Naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-y l)acetamide extend beyond inflammation and cancer. Ongoing research is exploring its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neuroinflammatory responses and protect neuronal cells from oxidative stress makes it a valuable candidate for these conditions.
In conclusion, 2-(Naphthalen-1-y l)-N-(2-propanoyl -1 , 2 , 3 , 4 -tetrahydroisoquinolin -7 - y l ) acetamide , with its CAS number 955735 -77 -0 , represents a promising molecule with diverse therapeutic potentials. Its unique chemical structure and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more studies are conducted and clinical trials progress, this compound may pave the way for new treatments in various medical fields.
955735-77-0 (2-(naphthalen-1-yl)-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)